Cas no 6957-76-2 (8H-Purin-8-one,2-amino-7,9-dihydro-)
6957-76-2 structure
Product Name:8H-Purin-8-one,2-amino-7,9-dihydro-
CAS No:6957-76-2
MF:C5H5N5O
MW:151.126099348068
CID:516610
PubChem ID:5356758
Update Time:2025-04-19
8H-Purin-8-one,2-amino-7,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 8H-Purin-8-one,2-amino-7,9-dihydro-
- 2-amino-7,9-dihydropurin-8-one
- 8-oxo-7,8-dihydrodeoxyguanine
- 2-amino-7,9-dihydro-purin-8-one
- 2-Amino-8-oxapurin
- AC1NS9O3
- NCIOpen2_000022
- NSC65989
- 8H-purin-8-one-2-amino-7,9-dihydro-
- 2-Amino-8-oxypurin
- NSC 65989
- NSC-65989
- 6957-76-2
- DTXSID80219835
- AKOS015966691
- 8H-Purin-8-one, 2-amino-7,9-dihydro-
-
- Inchi: 1S/C5H5N5O/c6-4-7-1-2-3(9-4)10-5(11)8-2/h1H,(H4,6,7,8,9,10,11)
- InChI Key: LEFZRUQODOYVMO-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(C=NC(N)=N2)N1
Computed Properties
- Exact Mass: 151.04955
- Monoisotopic Mass: 151.04941
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.9
- XLogP3: -1.2
Experimental Properties
- Density: 1.577
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.685
- PSA: 92.93
- LogP: -0.19040
8H-Purin-8-one,2-amino-7,9-dihydro- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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